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Compound of Interest

Compound Name: Phaseoloidin

Cat. No.: B1631818

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phaseoloidin is a naturally occurring homogentisic acid glucoside found in various plant
species, including but not limited to Entada phaseoloides and Nicotiana attenuata.[1] Emerging
research has highlighted its potential therapeutic applications, stemming from its diverse
biological activities. This document provides an overview of the known applications of
phaseoloidin in natural product research, complete with quantitative data where available,
detailed experimental protocols for key bioassays, and visualizations of relevant biological
pathways and workflows. These resources are intended to guide researchers in exploring the
multifaceted potential of phaseoloidin.

Physicochemical Properties
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Property Value Source
Molecular Formula C14H1809 PubChem
Molecular Weight 330.29 g/mol PubChem
2-[5-hydroxy-2-
[(2S,3R,4S,5S,6R)-3,4,5-
IUPAC Name trihnydroxy-6- PubChem
(hydroxymethyl)oxan-2-
ylJoxyphenyl]acetic acid
CAS Number 118555-82-1 PubChem

Anti-Fibrotic Activity

Phaseoloidin has demonstrated significant anti-fibrotic effects, primarily through the activation

of the AMP-activated protein kinase (AMPK) signaling pathway, which leads to the induction of

autophagy and subsequent degradation of excess collagen.[2][3]
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Signaling Pathway: Phaseoloidin-Induced Anti-Fibrotic
Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. Effects of naturally occurring flavonoids on nitric oxide production in the macrophage cell
line RAW 264.7 and their structure-activity relationships - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application of Phaseoloidin in Natural Product
Research: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1631818#application-of-phaseoloidin-in-natural-
product-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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